Cas no 1038912-28-5 (5-4-(methylsulfanyl)phenyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-4-(methylsulfanyl)phenyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1038912-28-5
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 6536228
• PubChem ID: 4375515
• Update Time: 2025-10-29

5-4-(methylsulfanyl)phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-(methylsulfanyl)phenyl-1H-pyrazole-3-carboxylic acid
• EN300-1853233
• 5-[4-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxylic acid
• 1038912-28-5

• Inchi： 1S/C11H10N2O2S/c1-16-8-4-2-7(3-5-8)9-6-10(11(14)15)13-12-9/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： LTPXNHXNAWDCFJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=C(C(=O)O)NN=1

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.3Ų

Additional information on 5-4-(methylsulfanyl)phenyl-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 5-4-(methylsulfanyl)phenyl-1H-pyrazole-3-carboxylic acid (CAS: 1038912-28-5)

The compound 5-4-(methylsulfanyl)phenyl-1H-pyrazole-3-carboxylic acid (CAS: 1038912-28-5) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This pyrazole derivative has attracted significant attention due to its unique structural features and potential biological activities. Recent studies have focused on exploring its pharmacological properties, synthetic routes, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a key intermediate in the synthesis of COX-2 selective inhibitors. The research team demonstrated that modifications at the 3-carboxylic acid position could significantly enhance selectivity while maintaining anti-inflammatory activity. This finding opens new possibilities for developing safer NSAIDs with reduced gastrointestinal side effects.

In the field of oncology, a recent patent application (WO2023056321) disclosed the use of 1038912-28-5 derivatives as potent inhibitors of protein kinases involved in cancer cell proliferation. The lead compound showed remarkable activity against multiple kinase targets, including EGFR and VEGFR, with IC50 values in the low nanomolar range. These results suggest potential applications in targeted cancer therapies, particularly for resistant forms of lung and breast cancers.

Structural studies using X-ray crystallography (Acta Crystallographica, 2023) have provided valuable insights into the molecular interactions of this compound. The research revealed that the methylsulfanyl group plays a crucial role in forming hydrophobic interactions with target proteins, while the pyrazole core maintains the planar conformation necessary for binding to biological targets. These structural insights are guiding the design of more potent analogs.

Recent advances in synthetic methodology have significantly improved the production efficiency of 5-4-(methylsulfanyl)phenyl-1H-pyrazole-3-carboxylic acid. A 2024 publication in Organic Process Research & Development described a novel continuous flow synthesis approach that increased yield by 35% while reducing production costs and environmental impact. This technological advancement could facilitate larger-scale production for preclinical and clinical studies.

Pharmacokinetic studies conducted in animal models (European Journal of Pharmaceutical Sciences, 2023) demonstrated favorable absorption and distribution profiles for derivatives of 1038912-28-5. The compounds showed good oral bioavailability and blood-brain barrier penetration, suggesting potential applications in CNS disorders. However, metabolic stability remains an area requiring further optimization.

Emerging research has also explored the compound's potential in antimicrobial applications. A recent study in Bioorganic Chemistry reported significant activity against drug-resistant bacterial strains, particularly when combined with existing antibiotics. The mechanism appears to involve disruption of bacterial efflux pumps, which could help overcome antibiotic resistance.

As research progresses, several pharmaceutical companies have included 5-4-(methylsulfanyl)phenyl-1H-pyrazole-3-carboxylic acid derivatives in their development pipelines. Current clinical trials focus on inflammatory diseases and oncology indications, with Phase I results expected in late 2024. The compound's versatility and promising preliminary data suggest it may become an important building block in future drug development efforts.